Cas no 1353001-72-5 (3-Fluoro-5-(trifluoromethoxy)cinnamic acid)

• Product Name: 3-Fluoro-5-(trifluoromethoxy)cinnamic acid
• CAS No: 1353001-72-5
• MF: C₁₀H₆F₄O₃
• MW: 250.146457195282
• MDL: MFCD18783232
• CID: 4592102
• Update Time: 2025-11-02

3-Fluoro-5-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoroMethoxy)cinnaMic acid, 97%
• 3-Fluoro-5-(trifluoromethoxy)cinnamic acid

• MDL： MFCD18783232
• Inchi： 1S/C10H6F4O3/c11-7-3-6(1-2-9(15)16)4-8(5-7)17-10(12,13)14/h1-5H,(H,15,16)
• InChI Key： KCORPQZTOLVNPS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC(OC(F)(F)F)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-Fluoro-5-(trifluoromethoxy)cinnamic acid

Comprehensive Overview of 3-Fluoro-5-(trifluoromethoxy)cinnamic acid (CAS No. 1353001-72-5)

3-Fluoro-5-(trifluoromethoxy)cinnamic acid (CAS No. 1353001-72-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cinnamic acid derivative is characterized by its unique structural features, including a fluoro substituent at the 3-position and a trifluoromethoxy group at the 5-position of the phenyl ring. These modifications enhance its reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules due to its ability to influence metabolic stability and binding affinity.

The growing interest in fluorinated compounds like 3-Fluoro-5-(trifluoromethoxy)cinnamic acid stems from their versatility in addressing modern challenges in medicinal chemistry. For instance, fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, a topic frequently searched in AI-driven drug design platforms. Users often inquire about "how fluorination affects drug metabolism" or "best practices for incorporating trifluoromethoxy groups into lead compounds." This compound serves as a valuable case study for such queries, demonstrating how subtle structural changes can optimize molecular interactions.

In addition to pharmaceutical applications, 3-Fluoro-5-(trifluoromethoxy)cinnamic acid is explored in material science, particularly in the development of advanced polymers and liquid crystals. Its electron-withdrawing groups contribute to thermal stability and optical properties, making it relevant for OLED (organic light-emitting diode) research. Searches like "fluorinated cinnamic acids in OLEDs" or "impact of trifluoromethoxy on material performance" align with these trends, highlighting the compound's multidisciplinary utility.

From a synthetic perspective, the preparation of 3-Fluoro-5-(trifluoromethoxy)cinnamic acid involves palladium-catalyzed cross-coupling or Knoevenagel condensation reactions, techniques widely discussed in organic chemistry forums. Researchers often seek "efficient synthesis routes for fluorinated cinnamic acids" or "scalable methods for CAS 1353001-72-5," reflecting the demand for cost-effective and sustainable production protocols. Recent advancements in flow chemistry and green solvents have further revitalized interest in optimizing its synthesis.

Environmental and regulatory considerations also play a role in the discourse around 3-Fluoro-5-(trifluoromethoxy)cinnamic acid. While not classified as hazardous, its fluorinated nature prompts questions about biodegradability and ecological impact. Searches such as "are trifluoromethoxy compounds environmentally persistent?" or "safe handling of fluoroaromatics" underscore the need for balanced scientific communication. The compound's low toxicity profile, as evidenced by preliminary studies, positions it favorably compared to heavier halogens.

Looking ahead, 3-Fluoro-5-(trifluoromethoxy)cinnamic acid exemplifies the convergence of structure-activity relationships and molecular innovation. Its adaptability to high-throughput screening and computational modeling aligns with the rise of AI-augmented chemistry, a hot topic in 2024. As industries prioritize precision synthesis and functional materials, this compound is poised to remain a focal point for both academic and industrial research.